Cas no 152044-54-7 (Epothilone B)

• Product Name: Epothilone B
• CAS No: 152044-54-7
• MF: C₂₇H₄₁NO₆S
• MW: 507.682547330856
• MDL: MFCD02101921
• CID: 65264
• PubChem ID: 24724475
• Update Time: 2025-04-18

Epothilone B Chemical and Physical Properties

Names and Identifiers

• Patupilone
• (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12,16-pentamethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• Epothilone B
• (?)-Epothilone B
• Epothilone B (EPO906, Patupilone , EpoB )
• Epothilone B (EPO906, Patupilone)
• Epothilone B (synthetic)
• Epothilone B?
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12,16-pentamethyl-3-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• EPO906
• EPO906,EpoB,Patupilone
• EpoB
• Epothilon B
• GNF-PF-193
• EPO 906A
• atupilone
• EPOTHILONE
• Epothilone B(EPO906)
• Patupilone(Epothilone B)
• Epothilone B(Patupilone)
• Epothilone B, >=98%
• EPO906, EpoB, Patupilone
• (-)-Epothilone B
• Epo B
• EPO 906
• UEC0H0URSE
• Patupilone (EPO906, Epothilone B)
• Epothilone-B
• Patupilone [INN]
• EPO 906;Patup

• MDL： MFCD02101921
• Inchi： 1S/C27H41NO6S/c1-15-9-8-10-27(7)22(34-27)12-20(16(2)11-19-14-35-18(4)28-19)33-23(30)13-21(29)26(5,6)25(32)17(3)24(15)31/h11,14-15,17,20-22,24,29,31H,8-10,12-13H2,1-7H3/b16-11+/t15-,17+,20-,21-,22-,24-,27+/m0/s1
• InChI Key： QXRSDHAAWVKZLJ-PVYNADRNSA-N
• SMILES： S1C(C)=NC(=C1)/C=C(\C)/[C@@H]1C[C@H]2[C@@](C)(CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O)O2

Computed Properties

• Exact Mass: 507.26500
• Monoisotopic Mass: 507.265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: White powder
• Density: 1.136
• Melting Point: 94°C(lit.)
• Boiling Point: 680.2°Cat760mmHg
• Flash Point: 365.2°C
• Refractive Index: 1.532
• PSA: 137.49000
• LogP: 4.47750
• Specific Rotation: D21 -35° (c = 0.7 in methanol)
• λmax: 249(MeOH)(lit.)
• Merck: 3628
• Sensitiveness: Sensitive to light

Epothilone B Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：JG6799500
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Epothilones and analogues
• Other Chemical Reagents